Cas no 1331737-03-1 (3-Azido-1-cyclopentylazetidine)

• Product Name: 3-Azido-1-cyclopentylazetidine
• CAS No: 1331737-03-1
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 4775458
• Update Time: 2025-10-16

3-Azido-1-cyclopentylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-cyclopentylazetidine
• 3-Azido-1-cyclopentylazetidine

• Inchi： 1S/C8H14N4/c9-11-10-7-5-12(6-7)8-3-1-2-4-8/h7-8H,1-6H2
• InChI Key： BYHTWIMHPRUIKN-UHFFFAOYSA-N
• SMILES： N1(CC(C1)N=[N+]=[N-])C1CCCC1

Computed Properties

• Exact Mass: 166.121846464 g/mol
• Monoisotopic Mass: 166.121846464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.6
• Molecular Weight: 166.22

Additional information on 3-Azido-1-cyclopentylazetidine

Introduction to 3-Azido-1-cyclopentylazetidine (CAS No. 1331737-03-1)

3-Azido-1-cyclopentylazetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1331737-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This azetidine derivative features a cyclopentyl group and an azido functional group, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural properties of this compound have positioned it as a valuable tool in the development of novel therapeutic agents, particularly in the realm of drug discovery and molecular pharmacology.

The 3-Azido-1-cyclopentylazetidine molecule is characterized by its cyclic structure, which contributes to its stability and reactivity in synthetic pathways. The presence of the azido group (-N₃) at the 3-position introduces a high degree of reactivity, enabling various chemical transformations such as nucleophilic substitution reactions. These properties make it an attractive candidate for use in constructing more complex scaffolds, which are essential for designing molecules with specific biological activities.

In recent years, there has been a growing interest in azetidine derivatives due to their potential applications in medicinal chemistry. The cyclopentyl moiety enhances the lipophilicity of the molecule, which is often a desirable trait for oral bioavailability. Additionally, the azido group can be selectively modified to introduce other functional groups, allowing for further derivatization and customization. This flexibility has made 3-Azido-1-cyclopentylazetidine a popular choice for researchers aiming to develop new pharmacophores.

One of the most compelling aspects of 3-Azido-1-cyclopentylazetidine is its utility in constructing heterocyclic compounds, which are prevalent in many drugs on the market. Heterocycles often exhibit favorable pharmacokinetic properties and can interact with biological targets in unique ways. The integration of the cyclopentylazetidine core into drug candidates has shown promise in several preclinical studies, particularly in the development of small-molecule inhibitors and agonists.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 3-Azido-1-cyclopentylazetidine. Modern techniques such as transition-metal-catalyzed reactions and microwave-assisted synthesis have streamlined the preparation process, allowing for higher yields and purities. These improvements have enabled researchers to explore more complex derivatives and applications with greater efficiency.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-Azido-1-cyclopentylazetidine as a building block for novel therapeutics. Its structural features make it well-suited for targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Preclinical studies have demonstrated its efficacy in modulating enzyme activities and receptor interactions, suggesting its potential as a lead compound or intermediate in drug development pipelines.

Moreover, the chemical versatility of 3-Azido-1-cyclopentylazetidine allows for its incorporation into diverse molecular frameworks. Researchers have leveraged its reactivity to develop novel analogs with enhanced binding affinities and selectivity. This adaptability underscores its importance as a synthetic intermediate and highlights its role in advancing drug discovery efforts.

In conclusion, 3-Azido-1-cyclopentylazetidine (CAS No. 1331737-03-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and reactivity make it an invaluable asset for researchers seeking to develop innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like 3-Azido-1-cyclopentylazetidine will undoubtedly play a crucial role in shaping the future of drug development.